Cas no 1361665-02-2 (5-Amino-6-(2,3,4-trichlorophenyl)nicotinonitrile)

• Product Name: 5-Amino-6-(2,3,4-trichlorophenyl)nicotinonitrile
• CAS No: 1361665-02-2
• MF: C₁₂H₆Cl₃N₃
• MW: 298.555139064789
• CID: 4793897
• Update Time: 2025-06-27

5-Amino-6-(2,3,4-trichlorophenyl)nicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Amino-6-(2,3,4-trichlorophenyl)nicotinonitrile

• Inchi： 1S/C12H6Cl3N3/c13-8-2-1-7(10(14)11(8)15)12-9(17)3-6(4-16)5-18-12/h1-3,5H,17H2
• InChI Key： IJQPAGSMVMTPRC-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1C(=CC(C#N)=CN=1)N)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 343
• XLogP3: 3.4
• Topological Polar Surface Area: 62.7

Additional information on 5-Amino-6-(2,3,4-trichlorophenyl)nicotinonitrile

Introduction to 5-Amino-6-(2,3,4-trichlorophenyl)nicotinonitrile (CAS No. 1361665-02-2)

5-Amino-6-(2,3,4-trichlorophenyl)nicotinonitrile (CAS No. 1361665-02-2) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a nicotinonitrile core and a substituted phenyl group with multiple chlorine atoms. These characteristics make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 5-Amino-6-(2,3,4-trichlorophenyl)nicotinonitrile consists of a pyridine ring with a cyano group at the 6-position and an amino group at the 5-position. The phenyl ring is substituted with chlorine atoms at the 2-, 3-, and 4-positions, which significantly influence the compound's physical and chemical properties. The presence of these chlorine atoms enhances the compound's lipophilicity and stability, making it suitable for use in various biological assays and drug discovery processes.

Recent studies have explored the potential of 5-Amino-6-(2,3,4-trichlorophenyl)nicotinonitrile as a lead compound for the development of new drugs. One notable area of research is its activity against various cancer cell lines. Preliminary in vitro studies have shown that this compound exhibits significant cytotoxic effects on several human cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the inhibition of key enzymes involved in cell proliferation and survival pathways.

In addition to its anti-cancer properties, 5-Amino-6-(2,3,4-trichlorophenyl)nicotinonitrile has also been investigated for its potential as an antimicrobial agent. Studies have demonstrated that it possesses broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. This makes it a promising candidate for the development of new antibiotics to combat multidrug-resistant bacterial infections.

The synthesis of 5-Amino-6-(2,3,4-trichlorophenyl)nicotinonitrile involves several well-established organic reactions. One common synthetic route involves the condensation of 2,3,4-trichlorobenzaldehyde with cyanoacetamide followed by subsequent transformations to introduce the amino group. This multi-step process allows for high yields and purity of the final product, making it feasible for large-scale production.

The physicochemical properties of 5-Amino-6-(2,3,4-trichlorophenyl)nicotinonitrile have been extensively characterized. It is a white crystalline solid with a melting point ranging from 180 to 185°C. The compound is moderately soluble in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but it has limited solubility in water. These properties are crucial for its use in biological assays and drug formulation studies.

In terms of safety and handling, 5-Amino-6-(2,3,4-trichlorophenyl)nicotinonitrile should be stored in a cool, dry place away from direct sunlight and sources of heat. It is recommended to handle this compound using appropriate personal protective equipment (PPE), such as gloves and safety goggles, to minimize exposure risks.

The potential applications of 5-Amino-6-(2,3,4-trichlorophenyl)nicotinonitrile extend beyond its use as a lead compound for drug discovery. It can also serve as an important intermediate in the synthesis of other biologically active molecules. For instance, recent research has explored its use as a building block for the development of novel antiviral agents targeting specific viral enzymes.

In conclusion, 5-Amino-6-(2,3,4-trichlorophenyl)nicotinonitrile (CAS No. 1361665-02-2) is a versatile and promising compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further investigation and development into new therapeutic agents.